Cas no 2877767-00-3 (N-cyclopropyl-1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-3-carboxamide)

• Product Name: N-cyclopropyl-1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-3-carboxamide
• CAS No: 2877767-00-3
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• CID: 5330122
• PubChem ID: 165434138
• Update Time: 2025-08-05

N-cyclopropyl-1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-3-carboxamide
• F6802-8004
• 2877767-00-3
• AKOS040879248
• 3-[(Cyclopropylamino)carbonyl]-N-(4-methylphenyl)-1-piperidineacetamide

• Inchi： 1S/C18H25N3O2/c1-13-4-6-15(7-5-13)19-17(22)12-21-10-2-3-14(11-21)18(23)20-16-8-9-16/h4-7,14,16H,2-3,8-12H2,1H3,(H,19,22)(H,20,23)
• InChI Key： TYXVWJXWVKAUOH-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(C)C=C2)=O)CCCC(C(NC2CC2)=O)C1

Computed Properties

• Exact Mass: 315.19467705g/mol
• Monoisotopic Mass: 315.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 577.4±50.0 °C(Predicted)
• pka: 14.70±0.70(Predicted)

Additional information on N-cyclopropyl-1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-3-carboxamide

Professional Introduction to N-cyclopropyl-1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-3-carboxamide (CAS No. 2877767-00-3)

N-cyclopropyl-1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-3-carboxamide, with the CAS number 2877767-00-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents. The unique structural features of this molecule, particularly its N-cyclopropyl and piperidine moieties, contribute to its potential pharmacological properties.

The< strong>1-{[(4-methylphenyl)carbamoyl]methyl} substituent in the molecular structure suggests a possible role in modulating biological pathways by interacting with specific targets. This part of the molecule is reminiscent of carbamoyl derivatives, which are widely recognized for their involvement in various biological processes. The presence of the< strong>4-methylphenyl group further enhances the complexity and diversity of the compound's interactions, potentially influencing its binding affinity and selectivity.

In recent years, there has been a growing interest in the development of piperidine-based compounds due to their favorable pharmacokinetic properties and potential therapeutic applications. Piperidine derivatives are known for their ability to cross the blood-brain barrier and exhibit prolonged half-lives, making them attractive candidates for drug development. The incorporation of a< strong>cyclopropyl group into the piperidine scaffold can further modulate the compound's pharmacological profile, enhancing its metabolic stability and reducing its susceptibility to enzymatic degradation.

The synthesis and characterization of N-cyclopropyl-1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-3-carboxamide have been extensively studied by researchers aiming to optimize its biological activity. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that subsequent biological evaluations are conducted on high-quality material. The structural elucidation of this compound has been facilitated by techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, providing detailed insights into its molecular architecture.

The biological activity of N-cyclopropyl-1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-3-carboxamide has been evaluated in various in vitro and in vivo models. Initial studies have demonstrated its potential as an antagonist or agonist for certain neurotransmitter receptors, including serotonin receptors. The< strong>4-methylphenyl group is particularly important in modulating receptor binding affinity, as it can interact with hydrophobic pockets within the receptor binding site. This interaction is crucial for achieving high selectivity and efficacy.

Furthermore, the< strong>N-cyclopropyl moiety has been shown to enhance the metabolic stability of the compound, reducing the likelihood of rapid degradation by metabolic enzymes. This property is essential for ensuring that the compound remains active in vivo for an extended period, thereby increasing its therapeutic window. The combination of these structural features makes N-cyclopropyl-1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-3-carboxamide a promising candidate for further development in drug discovery.

Recent research has also explored the potential applications of this compound in treating neurological disorders. Preclinical studies have indicated that it may have neuroprotective properties, making it a candidate for therapies targeting conditions such as Alzheimer's disease and Parkinson's disease. The ability of N-cyclopropyl-1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-3-carboxamide to interact with specific neurotransmitter receptors suggests that it could modulate neural pathways involved in these diseases.

The development of novel pharmaceutical agents requires a thorough understanding of their chemical properties and biological interactions. N-cyclopropyl-1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-3-carboxamide exemplifies how structural modifications can lead to compounds with unique pharmacological profiles. By leveraging advanced synthetic techniques and comprehensive biological evaluations, researchers can identify promising candidates for further development into therapeutic agents.

In conclusion, N-cyclopropyl-1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-3-carboxamide (CAS No. 2877767-00-3) is a compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new therapeutic targets and mechanisms, compounds like N-cyclopropyl-1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-3-carboxamide will play a crucial role in developing innovative treatments for various diseases.